Cas no 2228634-14-6 (tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate
• CAS No: 2228634-14-6
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6100246
• PubChem ID: 165863484
• Update Time: 2025-06-12

tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate
• 2228634-14-6
• EN300-1895069
• tert-butyl 4-{[1-(methylamino)cyclopropyl]methyl}-1H-imidazole-1-carboxylate

• Inchi： 1S/C13H21N3O2/c1-12(2,3)18-11(17)16-8-10(15-9-16)7-13(14-4)5-6-13/h8-9,14H,5-7H2,1-4H3
• InChI Key： QRFJALKQNLZVHJ-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CC1(CC1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate

Comprehensive Analysis of tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate (CAS No. 2228634-14-6)

The compound tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate (CAS No. 2228634-14-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylmethyl group and a tert-butyl carboxylate moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating enzyme activity and receptor binding, particularly in the context of drug discovery and medicinal chemistry.

One of the most searched questions in AI-driven drug development platforms is how small molecule intermediates like tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate can accelerate the discovery of novel therapeutics. This compound's imidazole core is a common pharmacophore found in many FDA-approved drugs, highlighting its relevance in modern pharmaceutical synthesis. Its methylamino and cyclopropyl substituents further enhance its versatility, enabling applications in kinase inhibitor design and central nervous system (CNS) drug development.

From an SEO perspective, terms like "CAS 2228634-14-6 supplier" and "tert-butyl imidazole derivatives" are frequently queried, reflecting the commercial and academic demand for this compound. The growing interest in green chemistry has also spurred discussions about sustainable synthesis routes for tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate, aligning with global trends toward eco-friendly chemical production.

In biochemical assays, this compound has shown promise as a building block for protease inhibitors and GPCR modulators, addressing hot topics in precision medicine. Its carbamate-protected imidazole structure ensures stability during synthetic transformations, a critical factor for high-throughput screening workflows. Laboratories focusing on fragment-based drug design often prioritize such scaffolds due to their balanced lipophilicity and hydrogen-bonding capacity.

The patent landscape reveals increasing filings involving tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate, particularly in oncology and neurodegenerative disease research. This aligns with trending searches like "imidazole anticancer agents" and "blood-brain barrier penetrant molecules." Analytical techniques such as HPLC purity testing and LC-MS characterization are essential for quality control, another frequently discussed aspect in pharmaceutical forums.

As the chemical industry shifts toward data-driven research, computational studies on 2228634-14-6's molecular properties—such as logP calculations and conformational analysis—have gained traction. These insights support rational drug design while minimizing experimental costs, a key concern in startup biotech environments. The compound's compatibility with microwave-assisted synthesis further enhances its appeal for time-efficient methodologies.

In conclusion, tert-butyl 4-{1-(methylamino)cyclopropylmethyl}-1H-imidazole-1-carboxylate represents a multifaceted tool for innovative chemistry. Its intersection with trending topics like AI-assisted molecular optimization, sustainable synthesis, and targeted therapy development ensures its continued relevance in scientific literature and industrial applications.